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Compound of Interest

Compound Name: 3-(Methylthio)propylamine

Cat. No.: B146394 Get Quote

Introduction

3-(Methylthio)propylamine (CAS No: 4104-45-4), also known as 3-Aminopropyl methyl

sulfide, is a primary amino compound and an organic sulfide.[1] It is utilized as a laboratory

chemical and has applications as a flavoring agent in foods such as cheese and seafood.[1][2]

[3] Despite its utility, it is a hazardous substance that requires strict safety and handling

protocols. This guide provides a comprehensive overview of its hazards, safety precautions,

and emergency procedures, designed for researchers, scientists, and professionals in drug

development.

Hazard Identification and Classification
3-(Methylthio)propylamine is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[4] The primary dangers are its combustible

nature and its severe corrosive effects on skin and eyes.[4] The substance is designated with

the signal word "Danger".[4][5]

GHS Classification Summary
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Classification Category Hazard Statement

Skin Corrosion/Irritation Category 1B / 1C

H314: Causes severe skin

burns and eye damage.[1][4]

[6]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[1][5]

Flammable Liquids Category 4 H227: Combustible liquid.[4][7]

Corrosive to Metals Category 1
H290: May be corrosive to

metals.[6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][5]

Note: The substance is also characterized by a strong, unpleasant stench.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-(Methylthio)propylamine is

provided below.
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Property Value

Molecular Formula C4H11NS[5][6]

Molecular Weight 105.20 g/mol [1][5]

Appearance Colorless to slightly yellow liquid[1][4][8]

Odor Stench[4]

Boiling Point 169 °C (336.2 °F)[4]

Flash Point 62 °C (143.6 °F) - closed cup[4][5]

Density 0.938 g/mL at 25 °C

Refractive Index 1.4940 at 20 °C

Solubility
Insoluble or practically insoluble in water.

Soluble in ethanol.[1][2]

UN Number UN2735[2][4]

Exposure Controls and Personal Protective
Equipment (PPE)
Proper exposure controls are critical to mitigate the risks associated with handling 3-
(Methylthio)propylamine. A multi-layered approach involving engineering controls,

administrative controls, and personal protective equipment is required.

Ventilation: Work should be conducted in a well-ventilated area.[6] The use of a chemical

fume hood or other appropriate exhaust ventilation is mandatory to keep airborne

concentrations below exposure limits.[4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[4]

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[4] A full face shield should be used in

conjunction with goggles when there is a risk of splashing.[6]
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Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and

dispose of contaminated gloves in accordance with laboratory practices.[7]

Protective Clothing: Wear a lab coat, apron, or coveralls to prevent skin contact.[4][6]

Contaminated clothing, including shoes, should be removed immediately and

decontaminated before reuse or discarded.[6]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

recommended limits, a NIOSH/MSHA or European Standard EN 149 approved respirator

must be used.[4] All respirator use must comply with a comprehensive respiratory protection

program, such as that outlined in OSHA's 29 CFR 1910.134.[4]

Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink, or smoke in

areas where the chemical is handled, stored, or processed.[6][9]

Safe Handling and Storage Procedures
Avoid all personal contact, including inhalation of vapors or mists.[6]

Do not get the substance in eyes, on skin, or on clothing.[4]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[4]

Take precautionary measures against static discharge.[4]

Handle product only in a closed system or with appropriate exhaust ventilation.[4]

Store in a cool, dry, and well-ventilated area designated as a corrosives area.[4]

Keep containers tightly closed to prevent exposure to moisture and air, as the material is

hygroscopic and air-sensitive.[2][4]

Store away from incompatible materials, such as strong oxidizing agents.[4][6]

Store locked up.[4][6]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

In all cases of exposure, seek immediate medical attention and call a POISON CENTER or

doctor.[4]

Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration.[4]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15-

30 minutes while removing all contaminated clothing and shoes.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.[4][6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4][6] Give the victim several

glasses of water or milk to drink.[6]

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[6] Water spray can be used for large fires.[6]

Specific Hazards: The material is combustible and containers may explode when heated.[4]

Combustion produces toxic fumes, including oxides of carbon (CO, CO2), nitrogen (NOx),

and sulfur.[4]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand mode and full protective gear.[4][6]

In the event of a spill, a structured response is necessary to ensure safety and minimize

environmental contamination.
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Workflow for 3-(Methylthio)propylamine Spill Response

Spill Occurs

Assess Situation
(Size, Location, Hazards)

IMMEDIATE ACTION

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Remove All Ignition Sources

Ensure Adequate Ventilation

Contain Spill
(Use dikes or inert absorbent material)

Absorb with Inert Material
(Sand, vermiculite, silica gel)

Collect & Place in Sealed Container
for Waste Disposal

Decontaminate Spill Area
& Equipment

Report Incident
(Follow institutional protocol)

Click to download full resolution via product page

Caption: A logical workflow for responding to an accidental spill of 3-(Methylthio)propylamine.
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Experimental Protocols and Safety Assessment
Specific experimental protocols for determining the safety parameters of 3-
(Methylthio)propylamine are not detailed in publicly available safety documents. However,

before any new procedure or experiment involving this chemical, a thorough risk assessment

must be performed.

General Laboratory Risk Assessment Process

Propose Experiment with
3-(Methylthio)propylamine

1. Information Gathering
(Review Safety Data Sheet)

2. Hazard Identification
(Corrosive, Combustible, Stench)

3. Risk Assessment
(Evaluate quantities, exposure routes,

and procedures)

4. Implement Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.)

5. Proceed with Experiment
(Adhering to controls)

6. Review & Update
(Post-procedure evaluation)

For new/modified
procedures
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Caption: A workflow for hazard identification and risk assessment before using 3-
(Methylthio)propylamine.

Toxicological and Ecological Information
Toxicology: The primary toxicological effect is severe burns caused by all routes of exposure

(skin, eyes, ingestion, inhalation).[4] Symptoms of overexposure may include headache,

dizziness, tiredness, nausea, and vomiting.[4] Comprehensive toxicological properties have

not been fully investigated.[4]

Ecology: Detailed ecotoxicity data is not readily available. It is advised not to empty the

substance into drains to prevent environmental contamination.[4]

Disposal Considerations
Chemical waste generators must adhere to federal, state, and local regulations for waste

disposal.[4] Both the chemical and its container must be disposed of at an approved waste

disposal facility.[4] Do not dispose of via household waste or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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